5-ethyl-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-ethyl-N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C20H24N2O5S/c1-4-14-6-8-18(26-3)19(12-14)28(24,25)21-15-7-9-17-16(13-15)20(23)22(5-2)10-11-27-17/h6-9,12-13,21H,4-5,10-11H2,1-3H3
• InChI Key: VFWPATGDEMXTCI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC3=C(C=C2)OCCN(C3=O)CC
• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol

Description

5-ethyl-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C20H24N2O5S and its molecular weight is 404.48. The purity is usually 95%.
BenchChem offers high-quality 5-ethyl-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-methoxybenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-ethyl-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-methoxybenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

The synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups show potential for photodynamic therapy (PDT) applications. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, important for Type II PDT mechanisms for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Carbonic Anhydrase Inhibition

A novel class of [1,4]oxazepine-based primary sulfonamides has been synthesized, exhibiting strong inhibition of human carbonic anhydrases, which are therapeutically relevant. This suggests potential applications in designing inhibitors for conditions where carbonic anhydrase activity is implicated (Sapegin, Kalinin, Angeli, Supuran, & Krasavin, 2018).

Antifungal and Antimicrobial Research

Compounds with benzenesulfonamide structures have shown moderate to high antifungal activities against various phytopathogenic fungi, indicating their potential as fungicidal candidates for crop protection. This highlights their relevance in agricultural research and the development of new antifungal agents (Yang et al., 2017).

Anticancer Research

A study on novel aminothiazole-paeonol derivatives characterized these compounds for their anticancer effect on several cancer cell lines, suggesting high anticancer potential. This indicates the compound's relevance in anticancer drug research, especially concerning gastrointestinal adenocarcinoma (Tsai et al., 2016).